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Compound of Interest

Compound Name: H-Leu-OtBu.HCl

Cat. No.: B555351 Get Quote

For Immediate Release

This whitepaper provides a comprehensive technical overview of L-Leucine tert-butyl ester

hydrochloride (H-Leu-OtBu.HCl), a pivotal amino acid derivative for professionals in research,

drug development, and peptide chemistry. This document outlines its chemical properties,

synthesis, and key applications, with a focus on its role in peptide synthesis and as a modulator

of the mTORC1 signaling pathway.

Core Properties of H-Leu-OtBu.HCl
H-Leu-OtBu.HCl is the hydrochloride salt of the tert-butyl ester of L-leucine. The tert-butyl

ester group provides protection for the carboxylic acid functional group of leucine, which is a

common strategy in peptide synthesis to prevent unwanted side reactions.

Table 1: Physicochemical Properties of H-Leu-OtBu.HCl
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Property Value Citations

CAS Number 2748-02-9 [1]

Molecular Formula C₁₀H₂₁NO₂ · HCl [1]

Molecular Weight 223.7 g/mol [1]

Synonyms
L-Leucine tert-butyl ester

hydrochloride, H-Leu-OtBu.HCl
[1]

Appearance
White to off-white crystalline

solid
[2]

Table 2: Solubility Data

Solvent Solubility Citations

DMSO ≥ 50 mg/mL (≥ 223.47 mM) [2]

DMF 30 mg/mL [1]

Ethanol 30 mg/mL [1]

PBS (pH 7.2) 10 mg/mL [1]

Synthesis and Experimental Protocols
Protocol 1: Synthesis of H-Leu-OtBu.HCl
The synthesis of H-Leu-OtBu.HCl is typically achieved by the esterification of L-leucine with

isobutylene in the presence of an acid catalyst, followed by conversion to the hydrochloride

salt. The following is a representative protocol adapted from established methods for amino

acid tert-butyl ester synthesis.[3]

Experimental Workflow for Synthesis
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Step 1: Esterification

Step 2: Work-up

Step 3: Salt Formation

L-Leucine

Reaction in Autoclave
(Room Temperature, 4-5 days)

Isobutylene Acid Catalyst (e.g., PTSA) in Dioxane

Wash with 10% Bicarbonate, Water, and Brine

Solvent Removal under Vacuum

L-Leucine tert-butyl ester (Free Base)

Dissolve Free Base in Dry Ether

Cool to -20°C

Add 1N HCl in Ether

Remove Ether under Vacuum

H-Leu-OtBu.HCl (Final Product)
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Culture HeLa S3 cells to desired confluency

Pre-incubate cells with H-Leu-OtBu.HCl (e.g., 1 mM) or vehicle control

Add L-[¹⁴C]Leucine to the cell culture medium

Incubate for a defined period

Wash cells with ice-cold PBS to remove extracellular label

Lyse cells to release intracellular contents

Measure radioactivity in cell lysates using a scintillation counter

Analyze data to determine the extent of uptake inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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